2-(Benzyloxy)-1-(3-(cyclopropylmethoxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 1-[3-(cyclopropylmethoxy)pyrrolidin-1-yl]-2-phenylmethoxyethanone
• InChI: InChI=1S/C17H23NO3/c19-17(13-20-11-14-4-2-1-3-5-14)18-9-8-16(10-18)21-12-15-6-7-15/h1-5,15-16H,6-13H2
• InChI Key: FOCPAVRKBQRLAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2CCN(C2)C(=O)COCC3=CC=CC=C3
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

2-(Benzyloxy)-1-(3-(cyclopropylmethoxy)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrrolidine derivative and is also known as BPCE. BPCE is a white powder and is soluble in organic solvents like ethanol, methanol, and chloroform.

Scientific Research Applications

Synthesis and Catalysis

One of the primary applications of compounds related to 2-(Benzyloxy)-1-(3-(cyclopropylmethoxy)pyrrolidin-1-yl)ethanone in scientific research is in the field of organic synthesis, particularly in the stereospecific synthesis of pyrrolidines. Pyrrolidines are synthesized through 1,3-dipolar cycloadditions involving stabilized azomethine ylides and sugar-derived enones, which are crucial for creating enantiomerically pure compounds with potential biological activities (Oliveira Udry et al., 2014). Similarly, substituted chromones have been used in cycloadditions with nonstabilized azomethine ylides to synthesize benzopyrano[2,3-c]pyrrolidines, showcasing the versatility of related compounds in facilitating complex organic reactions (Sosnovskikh et al., 2014).

Material Science

In material science, derivatives of such compounds have been explored for their potential in creating conducting polymers. For example, polymers derived from bis(pyrrol-2-yl) arylenes exhibit low oxidation potentials and high stability in their conducting form, which is significant for applications in electronic devices and sensors (Sotzing et al., 1996).

Catalysis and Polymerization

Moreover, these compounds find applications in catalysis, as demonstrated by the synthesis of magnesium and zinc complexes supported by N,O-bidentate pyridyl functionalized alkoxy ligands. These complexes have been utilized in the immortal ring-opening polymerization (ROP) of ε-caprolactone (ε-CL) and l-lactide (l-LA), showing the role of such chemical structures in developing novel polymerization catalysts (Wang et al., 2012).

Environmental and Green Chemistry

Additionally, these compounds contribute to environmental and green chemistry through their use in catalytic oxidation processes. For instance, hydrocarbon oxygenation with oxone catalyzed by manganese complexes indicates the efficiency of related compounds in facilitating environmentally friendly oxidation reactions (Shul’pin et al., 2012).

Organic Electronics

The electrochemical polymerization of pyrrole containing TEMPO side chains highlights the application in organic electronics, where such compounds are used to modify electrode surfaces for enhanced electrocatalytic activity (Lu et al., 2014).